Cas no 1805930-50-0 (6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid)

• Product Name: 6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid
• CAS No: 1805930-50-0
• MF: C₈H₅F₂N₃O₂
• MW: 213.141008138657
• CID: 4853217
• Update Time: 2025-05-21

6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid

• Inchi： 1S/C8H5F2N3O2/c9-7(10)6-4(2-11)3(8(14)15)1-5(12)13-6/h1,7H,(H2,12,13)(H,14,15)
• InChI Key： KGEOQDNKDHOKRJ-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C(=O)O)C=C(N)N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 302
• XLogP3: 0.4
• Topological Polar Surface Area: 100

Additional information on 6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid

Comprehensive Analysis of 6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805930-50-0)

In the realm of pharmaceutical intermediates and specialty chemicals, 6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805930-50-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its pyridine core, cyano group, and difluoromethyl substitution, serves as a versatile building block in drug discovery and agrochemical research. Its molecular formula, C₈H₅F₂N₃O₂, highlights its compact yet functionalized architecture, making it a valuable candidate for further derivatization.

The growing interest in fluorinated pyridine derivatives like 6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid stems from their enhanced metabolic stability and bioavailability, traits highly sought after in modern medicinal chemistry. Researchers are particularly intrigued by its potential role in designing kinase inhibitors and antibacterial agents, aligning with current trends in targeting resistant pathogens and cancer therapeutics. The presence of both amino and carboxylic acid functionalities allows for diverse synthetic modifications, enabling the creation of libraries for high-throughput screening.

From a synthetic perspective, the preparation of CAS No. 1805930-50-0 often involves multi-step protocols, including cyclization reactions and selective fluorination. Recent advancements in flow chemistry and catalytic methods have improved yields and reduced environmental impact, addressing the industry's push toward greener processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying the purity and structural integrity of this compound, ensuring compliance with stringent regulatory standards.

Market demand for 6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid is driven by its utility in preclinical research and patented drug formulations. A surge in queries related to "pyridine-based drug candidates 2024" and "fluorine in medicinal chemistry" reflects its relevance in academic and industrial circles. Furthermore, its compatibility with click chemistry and bioconjugation techniques positions it as a key player in the development of targeted therapies and diagnostic tools.

In conclusion, 6-Amino-3-cyano-2-(difluoromethyl)pyridine-4-carboxylic acid (CAS No. 1805930-50-0) exemplifies the intersection of innovation and practicality in chemical research. Its multifaceted applications, coupled with evolving synthetic methodologies, underscore its importance in addressing contemporary challenges in healthcare and materials science. As exploration of heterocyclic compounds expands, this molecule is poised to remain at the forefront of scientific inquiry.